Cas no 477841-90-0 (2-(4-Bromobenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-(4-Bromobenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a boronic ester derivative commonly used as an intermediate in Suzuki-Miyaura cross-coupling reactions. Its key advantages include high stability under ambient conditions, facilitating handling and storage. The presence of the bromobenzyl group enhances reactivity in palladium-catalyzed transformations, while the tetramethyl dioxaborolane moiety provides improved solubility in organic solvents. This compound is particularly valuable in pharmaceutical and materials science research for constructing complex aryl-alkyl frameworks. Its well-defined crystalline structure ensures consistent purity, making it a reliable reagent for precision synthesis. The product is typically employed in the preparation of advanced intermediates for bioactive molecules and functional materials.
2-(4-Bromobenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure
477841-90-0 structure
Product Name:2-(4-Bromobenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
CAS No:477841-90-0
MF:C13H18BBrO2
MW:296.995823383331
MDL:MFCD11973621
CID:68230
PubChem ID:11077329
Update Time:2025-06-08

2-(4-Bromobenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Bromobenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 2-[(4-bromophenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 4-Bromobenzylboronic acid pinacol ester
    • BrC6H4CH2Bpin
    • bromobenzylboronic acid pinacol ester
    • 2-(4-Bromo-benzyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
    • 4-Bromobenzylboronicacidpinacolester
    • MFCD11973621
    • SCHEMBL12137182
    • EN300-7199962
    • BS-42879
    • DTXSID40454427
    • FT-0748558
    • AKOS015994856
    • CS-0175738
    • SY270397
    • 477841-90-0
    • 4-Bromobenzylboronic Acid Pinanol Ester
    • SB37303
    • P19675
    • 1,3,2-Dioxaborolane, 2-[(4-bromophenyl)methyl]-4,4,5,5-tetramethyl-
    • MDL： MFCD11973621
    • Inchi： 1S/C13H18BBrO2/c1-12(2)13(3,4)17-14(16-12)9-10-5-7-11(15)8-6-10/h5-8H,9H2,1-4H3
    • InChI Key： GRYKRVPNXCGBIT-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(=CC=1)CB1OC(C)(C)C(C)(C)O1

Computed Properties

  • Exact Mass: 296.05800
  • Monoisotopic Mass: 296.05832g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • Density: 1.26
  • Boiling Point: 321 ºC
  • Flash Point: 148 ºC
  • PSA: 18.46000
  • LogP: 3.88940

2-(4-Bromobenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(4-Bromobenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
32R0272P-1g
2-(4-Bromo-benzyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
 477841-90-0 97%
1g
 8463.46CNY 2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
32R0272P-5g
2-(4-Bromo-benzyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
 477841-90-0 97%
5g
 33904.74CNY 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBEB0210-1 G
2-(4-bromobenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 477841-90-0 97%
1g
 ¥ 2,508.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBEB0210-5 G
2-(4-bromobenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 477841-90-0 97%
5g
 ¥ 7,524.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBEB0210-10 G
2-(4-bromobenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 477841-90-0 97%
10g
 ¥ 13,200.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBEB0210-25 G
2-(4-bromobenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 477841-90-0 97%
25g
 ¥ 26,400.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBEB0210-50 G
2-(4-bromobenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 477841-90-0 97%
50g
 ¥ 42,240.00 2021-05-07
Alichem
A019139652-1g
2-(4-Bromobenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 477841-90-0 95%
1g
 $671.96 2023-09-01
Chemenu
CM134493-1g
2-(4-bromobenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 477841-90-0 95%
1g
 $456 2023-01-09
Chemenu
CM134493-5g
2-(4-bromobenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 477841-90-0 95%
5g
 $1368 2023-01-09

2-(4-Bromobenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Related Literature

477841-90-0 (2-(4-Bromobenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane) Related Products

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk